Cas no 207121-48-0 (L-Cysteinesulfinic acid monohydrate)

• Product Name: L-Cysteinesulfinic acid monohydrate
• CAS No: 207121-48-0
• MF: C₃H₉NO₅S
• MW: 171.172260046005
• MDL: MFCD29916918
• CID: 825232
• PubChem ID: 24278312
• Update Time: 2025-04-19

L-Cysteinesulfinic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• L-Cysteinesulfinic Acid, Monohydrate
• (1R)-1-amino-2-mercaptoethanesulfinic acid hydrate
• L-CYSTEINESULFINIC ACID, MONOHYDRATE,OFF-WHITE SOLID
• L-Cysteinesulfinic acid monohydrate
• AKOS024370926
• CYSTEINE SULFINIC ACID HYDRATE
• DA-64896
• L-Cysteinesulfinic acid monohydrate, 99%
• (2R)-2-amino-3-sulfinopropanoic acid hydrate
• HY-W017230
• AS-62983
• MFCD00044889
• CS-W017946
• (2R)-2-amino-3-sulfinopropanoic acid;hydrate
• J-013537
• SCHEMBL21837287
• YQIXTMZYGQXTCZ-DKWTVANSSA-N
• L-Cysteinesulfinic acid (monohydrate)
• 3-Sulfino-L-alanine hydrate (1:1
• 3-Sulfino-L-alanine Monohydrate
• L-Alanine, 3-sulfino-, hydrate (1:1)
• DTXSID601017569
• 207121-48-0
• L-Cysteinesulfinic Acid (hydrate)
• SCHEMBL17513726

• MDL： MFCD29916918
• Inchi： 1S/C3H7NO4S.H2O/c4-2(3(5)6)1-9(7)8;/h2H,1,4H2,(H,5,6)(H,7,8);1H2/t2-;/m0./s1
• InChI Key： YQIXTMZYGQXTCZ-DKWTVANSSA-N
• SMILES： S(C[C@@H](C(=O)O)N)(=O)O.O

Computed Properties

• Exact Mass: 171.02000
• Monoisotopic Mass: 171.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 163 °C (dec.) (lit.)
• Stability/Shelf Life: Temperature Sensitive
• PSA: 129.06000
• LogP: 0.12170
• Solubility: Not determined
• Optical Activity: [α]25/D +24°, c = 1 in 1 M HCl

L-Cysteinesulfinic acid monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives